![molecular formula C49H78O18 B116080 Zizyphoiside C CAS No. 156408-67-2](/img/structure/B116080.png)
Zizyphoiside C
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Description
Zizyphoiside C is a natural compound that is found in the leaves of Zizyphus jujuba Mill. It has been studied extensively for its potential therapeutic properties.
Scientific Research Applications
Structural Elucidation
- Structural Analysis : Zizyphoiside C, along with other saponins like Zizyphoisides D and E, was isolated from Alphitonia zizyphoides, a medicinal plant in the Samoan rainforest. Using high-field NMR experiments, the structure of this compound was determined, revealing it consists of the aglycone, jujubogenin, with attached sugar units and an unsaturated side-chain (Li et al., 1994).
Pharmacological Effects
Neuroprotective Properties : A study on the methanol extract of Zizyphi Spinosi Semen (ZSS), which contains this compound, demonstrated protective effects against N-methyl-D-aspartate (NMDA)-induced neurotoxicity in rat cerebellar granule neurons. This suggests potential neuroprotective applications of this compound (Park et al., 2004).
Antidiabetic and Antioxidant Activity : Zizyphus spina-christi, a plant containing this compound, showed hypoglycemic and antihyperglycemic effects in rats. This indicates possible applications of this compound in managing diabetes (Glombitza et al., 1994).
Vasorelaxant Effects : Ziziphora clinopodioides, containing this compound, exhibited vasorelaxant properties in rat aortic rings. This suggests potential use in treating hypertension (Sénéjoux et al., 2010).
Biochemical Studies
In Vivo Substance Characterization : A comprehensive study characterized the in vivo substances of Ziziphi Spinosae Semen in rats using advanced analytical techniques, contributing to understanding the pharmacokinetics of compounds like this compound (Li et al., 2020).
Molecular Interaction and Activation : Research on Zizimin1, a Cdc42-specific guanine nucleotide exchange factor, has shown its interaction and regulation by this compound. This provides insight into the cellular signaling pathways influenced by this compound (Meller et al., 2008).
Dimerization and Activation Mechanisms : Another study on Zizimin1 revealed how this compound influences dimerization and activation, contributing to understanding its role in cellular processes (Meller et al., 2004).
properties
CAS RN |
156408-67-2 |
---|---|
Molecular Formula |
C49H78O18 |
Molecular Weight |
955.1 g/mol |
IUPAC Name |
[2-[2-[3,5-dihydroxy-2-[[16-hydroxy-2,6,6,10,16-pentamethyl-18-(2-methylprop-1-enyl)-19,21-dioxahexacyclo[18.2.1.01,14.02,11.05,10.015,20]tricosan-7-yl]oxy]oxan-4-yl]oxy-3,5-dihydroxy-6-(hydroxymethyl)oxan-4-yl]oxy-3,5-dihydroxy-6-methyloxan-4-yl] acetate |
InChI |
InChI=1S/C49H78O18/c1-22(2)16-25-17-47(9,58)40-26-10-11-30-45(7)14-13-31(44(5,6)29(45)12-15-46(30,8)48(26)20-49(40,67-25)60-21-48)64-41-34(55)37(27(52)19-59-41)65-43-36(57)39(33(54)28(18-50)63-43)66-42-35(56)38(62-24(4)51)32(53)23(3)61-42/h16,23,25-43,50,52-58H,10-15,17-21H2,1-9H3 |
InChI Key |
DPKBVIDMZOJSPB-UHFFFAOYSA-N |
SMILES |
CC1C(C(C(C(O1)OC2C(C(OC(C2O)OC3C(COC(C3O)OC4CCC5(C6CCC7C8C(CC(OC89CC7(C6(CCC5C4(C)C)C)CO9)C=C(C)C)(C)O)C)O)CO)O)O)OC(=O)C)O |
Canonical SMILES |
CC1C(C(C(C(O1)OC2C(C(OC(C2O)OC3C(COC(C3O)OC4CCC5(C6CCC7C8C(CC(OC89CC7(C6(CCC5C4(C)C)C)CO9)C=C(C)C)(C)O)C)O)CO)O)O)OC(=O)C)O |
synonyms |
3-O-acetylrhamnopyranosyl-1-3-glucopyranosyl-1-3-arabinopyraosyl-1-3-jujubogenin zizyphoiside C |
Origin of Product |
United States |
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